(E)-1-(2-(allylthio)-1H-benzo[d]imidazol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-fluorophenyl)-1-(2-prop-2-enylsulfanylbenzimidazol-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H15FN2OS/c1-2-13-24-19-21-16-5-3-4-6-17(16)22(19)18(23)12-9-14-7-10-15(20)11-8-14/h2-12H,1,13H2/b12-9+
• InChI Key: OUFUZKAKNZOREC-FMIVXFBMSA-N
• Canonical SMILES: C=CCSC1=NC2=CC=CC=C2N1C(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C=CCSC1=NC2=CC=CC=C2N1C(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2OS
• Molecular Weight: 338.4 g/mol
• CAS No.: 327094-34-8

Description

(E)-1-(2-(allylthio)-1H-benzo[d]imidazol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H15FN2OS and its molecular weight is 338.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

The adsorption and corrosion inhibition efficiency of benzimidazole derivatives, including (E)-1-(2-(allylthio)-1H-benzo[d]imidazol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one, have been investigated for their potential as corrosion inhibitors for mild steel in 1.0 M HCl solution. These compounds can retard corrosion reactions through a mixed inhibition mechanism and form a protective barrier film on the metal surface. The adsorption of these molecules on the mild steel surface obeys the Langmuir isotherm, highlighting their potential in corrosion prevention technologies (Ech-chihbi et al., 2020).

DNA Binding and Cytotoxicity

Benzimidazole-based compounds have shown significant DNA binding properties and cytotoxicity against cancer cell lines. Their interactions with calf thymus DNA indicate an intercalative mode of binding. These compounds demonstrate substantial in vitro cytotoxic effects against various human cancer cell lines, including lung, breast, and cervical cancers, highlighting their potential as therapeutic agents in cancer treatment (Paul et al., 2015).

Anti-inflammatory Activity

A series of fluorobenzimidazole compounds have been synthesized and evaluated for their anti-inflammatory activity. These compounds exhibit significant inhibition of enzymes like soluble epoxide hydrolase (sEH) and 5-lipoxygenase (5-LOX), which are crucial in the inflammatory process. Their activity has been confirmed in vivo using the carrageenan-induced rat paw edema assay, suggesting their utility as anti-inflammatory agents (Nandha et al., 2018).

Antifungal Properties

The novel compound (E)-3-[4-(1H-imidazol-1-yl)phenyl]-1-(3-chloro-4-fluorophenyl)prop-2-en-1-one has been synthesized and proposed for testing against pathogenic fungi like Aspergillus fumigatus, which is a significant agent for pulmonary aspergillosis. The synthesis involves Claisen-Schmidt condensation, highlighting its potential as a lead compound in developing antifungal treatments (Takaki & Ashburn, 2022).

Antimicrobial Activity

The antimicrobial activity of fluorinated benzothiazolo imidazole compounds has been explored, with some compounds showing promising results against microbial strains. These findings indicate the potential of these compounds in developing new antimicrobial agents to combat resistant bacteria and fungi (Sathe et al., 2011).